(5β,6α)-6-Hydroxy-3-oxo-cholan-24-oic Acid
(5β,6α)-6-Hydroxy-3-oxo-cholan-24-oic Acid
Brand Name:
Vulcanchem
CAS No.:
67733-54-4
VCID:
VC0116401
InChI:
InChI=1S/C24H38O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14,16-21,26H,4-13H2,1-3H3,(H,27,28)/t14-,16+,17-,18+,19+,20+,21+,23-,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C
Molecular Formula:
C24H38O4
Molecular Weight:
390.6 g/mol
(5β,6α)-6-Hydroxy-3-oxo-cholan-24-oic Acid
CAS No.: 67733-54-4
Reference Standards
VCID: VC0116401
Molecular Formula: C24H38O4
Molecular Weight: 390.6 g/mol
| CAS No. | 67733-54-4 |
|---|---|
| Product Name | (5β,6α)-6-Hydroxy-3-oxo-cholan-24-oic Acid |
| Molecular Formula | C24H38O4 |
| Molecular Weight | 390.6 g/mol |
| IUPAC Name | (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H38O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14,16-21,26H,4-13H2,1-3H3,(H,27,28)/t14-,16+,17-,18+,19+,20+,21+,23-,24-/m1/s1 |
| Standard InChIKey | IJKCGHHONSZERK-MOSSOHAFSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@H]4[C@@]3(CCC(=O)C4)C)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C |
| Synonyms | 6α-Hydroxy-3-oxo-5β-cholan-24-oic Acid |
| PubChem Compound | 5283929 |
| Last Modified | Nov 11 2021 |
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